Cas no 127958-06-9 (4-Ethyl-2-methylpyrimidine-5-carboxylic acid)

• Product Name: 4-Ethyl-2-methylpyrimidine-5-carboxylic acid
• CAS No: 127958-06-9
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD08689469
• CID: 63909
• PubChem ID: 14639228
• Update Time: 2025-09-21

4-Ethyl-2-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-methylpyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylicacid, 4-ethyl-2-methyl-
• ACMC-20mso2
• AG-D-58040
• AGN-PC-00224V
• CTK0G9321
• MolPort-004-804-166
• 5-Pyrimidinecarboxylic acid, 4-ethyl-2-methyl- (9CI)
• DTXSID40562455
• SB56301
• FT-0754257
• 5-Pyrimidinecarboxylic acid, 4-ethyl-2-methyl-
• 4-Ethyl-2-methyl-pyrimidine-5-carboxylicacid
• EN300-80353
• AKOS005264717
• 4-ETHYL-2-METHYLPYRIMIDINE-5-CARBOXYLICACID
• CS-0261876
• Z851011838
• 4-Ethyl-2-methyl-5-pyrimidinecarboxylic acid
• 5-pyrimidinecarboxylic acid,4-ethyl-2-methyl-
• SCHEMBL15718403
• 127958-06-9
• DB-062622
• G57380

• MDL： MFCD08689469
• Inchi： 1S/C8H10N2O2/c1-3-7-6(8(11)12)4-9-5(2)10-7/h4H,3H2,1-2H3,(H,11,12)
• InChI Key： XQRXSIZGVKLXKW-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C)N=C1CC)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08

4-Ethyl-2-methylpyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives